Cas no 670270-18-5 (1-(3,4-dichlorophenyl)-4-5-(3,4-dimethylphenyl)thieno2,3-dpyrimidin-4-ylpiperazine)

• Product Name: 1-(3,4-dichlorophenyl)-4-5-(3,4-dimethylphenyl)thieno2,3-dpyrimidin-4-ylpiperazine
• CAS No: 670270-18-5
• MF: C₂₄H₂₂Cl₂N₄S
• MW: 469.429281711578
• CID: 6293214
• PubChem ID: 2241129
• Update Time: 2025-10-30

1-(3,4-dichlorophenyl)-4-5-(3,4-dimethylphenyl)thieno2,3-dpyrimidin-4-ylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dichlorophenyl)-4-5-(3,4-dimethylphenyl)thieno2,3-dpyrimidin-4-ylpiperazine
• AKOS000811853
• 670270-18-5
• 1-(3,4-dichlorophenyl)-4-[5-(3,4-dimethylphenyl)thieno[2,3-d]pyrimidin-4-yl]piperazine
• F1142-5674
• 4-(4-(3,4-dichlorophenyl)piperazin-1-yl)-5-(3,4-dimethylphenyl)thieno[2,3-d]pyrimidine
• 4-[4-(3,4-dichlorophenyl)piperazin-1-yl]-5-(3,4-dimethylphenyl)thieno[2,3-d]pyrimidine

• Inchi： 1S/C24H22Cl2N4S/c1-15-3-4-17(11-16(15)2)19-13-31-24-22(19)23(27-14-28-24)30-9-7-29(8-10-30)18-5-6-20(25)21(26)12-18/h3-6,11-14H,7-10H2,1-2H3
• InChI Key： SOCBYBDPIOFKRX-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)N1CCN(C2=C3C(=NC=N2)SC=C3C2C=CC(C)=C(C)C=2)CC1)Cl

Computed Properties

• Exact Mass: 468.0942233g/mol
• Monoisotopic Mass: 468.0942233g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 3
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 60.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(3,4-dichlorophenyl)-4-5-(3,4-dimethylphenyl)thieno2,3-dpyrimidin-4-ylpiperazine

Comprehensive Overview of 1-(3,4-dichlorophenyl)-4-5-(3,4-dimethylphenyl)thieno2,3-dpyrimidin-4-ylpiperazine (CAS No. 670270-18-5)

The compound 1-(3,4-dichlorophenyl)-4-5-(3,4-dimethylphenyl)thieno2,3-dpyrimidin-4-ylpiperazine, with the CAS No. 670270-18-5, is a sophisticated heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its unique structural features, including the thieno[2,3-d]pyrimidine core and the piperazine moiety, make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, which could lead to breakthroughs in treating complex diseases.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for targeted and efficient treatments. The thieno[2,3-d]pyrimidine scaffold, present in this compound, is known for its versatility in drug design, often contributing to enhanced binding affinity and selectivity. Coupled with the 3,4-dichlorophenyl and 3,4-dimethylphenyl substituents, this molecule exhibits a balanced lipophilicity and electronic profile, which are critical for optimizing pharmacokinetic properties. These attributes align with current trends in precision medicine and structure-activity relationship (SAR) studies, making it a subject of intense investigation.

The synthesis of CAS No. 670270-18-5 involves multi-step organic reactions, often requiring meticulous optimization to achieve high yields and purity. Key steps may include the construction of the thieno[2,3-d]pyrimidine ring system, followed by functionalization with the piperazine and aryl groups. Advances in green chemistry and catalytic methods have also been explored to improve the sustainability of its production, reflecting the growing emphasis on environmentally friendly practices in the pharmaceutical industry.

From a pharmacological perspective, preliminary studies suggest that this compound may interact with specific G-protein-coupled receptors (GPCRs) or kinase enzymes, which are pivotal in cellular signaling. Such interactions could pave the way for its use in addressing conditions like inflammation, metabolic disorders, or even certain types of cancer. However, further in vitro and in vivo studies are essential to validate these hypotheses and elucidate its mechanism of action. The compound's ADME (Absorption, Distribution, Metabolism, and Excretion) profile is another critical area of research, as it determines its suitability for clinical development.

In the context of drug discovery, the compound's structural complexity offers ample opportunities for lead optimization. Medicinal chemists are keen on exploring analogs with modified substituents to enhance potency, reduce toxicity, or improve bioavailability. Computational tools, such as molecular docking and QSAR (Quantitative Structure-Activity Relationship) modeling, are frequently employed to guide these efforts. This integrative approach aligns with the broader shift toward data-driven drug design, where artificial intelligence and machine learning play increasingly prominent roles.

Beyond its potential therapeutic applications, 1-(3,4-dichlorophenyl)-4-5-(3,4-dimethylphenyl)thieno2,3-dpyrimidin-4-ylpiperazine also serves as a valuable tool in chemical biology. Researchers utilize it to probe biological systems, uncover new targets, or validate existing hypotheses. Its compatibility with high-throughput screening assays further underscores its utility in modern drug discovery pipelines. As the scientific community continues to explore its properties, this compound may emerge as a cornerstone in the development of next-generation therapeutics.

In summary, CAS No. 670270-18-5 represents a fascinating intersection of chemistry and biology, with implications that extend far beyond its molecular structure. Its study not only advances our understanding of heterocyclic compounds but also contributes to the broader goals of personalized medicine and sustainable drug development. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare today.